2-[2-(2-Methylphenyl)-2-oxoethylidene]-1,3-thiazolidin-4-one

• IUPAC Name: (2Z)-2-[2-(2-methylphenyl)-2-oxoethylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C12H11NO2S/c1-8-4-2-3-5-9(8)10(14)6-12-13-11(15)7-16-12/h2-6H,7H2,1H3,(H,13,15)/b12-6-
• InChI Key: WIBUPYDOTYSKFW-SDQBBNPISA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)C=C2NC(=O)CS2
• Isomeric SMILES: CC1=CC=CC=C1C(=O)/C=C\2/NC(=O)CS2
• Molecular Formula: C12H11NO2S
• Molecular Weight: 233.29 g/mol

Description

“2-[2-(2-Methylphenyl)-2-oxoethylidene]-1,3-thiazolidin-4-one” is a chemical compound with the CAS Number: 749920-39-6. It has a molecular weight of 233.29. The compound is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is (2Z)-2-[2-(2-methylphenyl)-2-oxoethylidene]-1,3-thiazolidin-4-one. The InChI code is 1S/C12H11NO2S/c1-8-4-2-3-5-9(8)10(14)6-12-13-11(15)7-16-12/h2-6H,7H2,1H3,(H,13,15)/b12-6-.

Physical And Chemical Properties Analysis

The compound is a powder that is stored at room temperature. Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the resources.

Mechanism of Action

Mode of Action

It’s worth noting that compounds with similar structures have been found to interact with various receptors and enzymes, leading to a range of biological effects .

Biochemical Pathways

As research progresses, we may gain a better understanding of how this compound interacts with various biochemical pathways .

Pharmacokinetics

It’s known that the compound is a solid at room temperature and has a molecular weight of 23329 . These properties could potentially influence its bioavailability and pharmacokinetics.

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown due to the lack of research in this area .

Advantages and Limitations for Lab Experiments

2-[2-(2-Methylphenyl)-2-oxoethylidene]-1,3-thiazolidin-4-one has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. In addition, this compound has been extensively studied for its various biological and pharmacological properties and can be used as a reference compound for future studies. However, this compound also has some limitations for lab experiments. It is relatively unstable and can degrade over time. In addition, this compound can be toxic at high concentrations and should be handled with care.

Future Directions

There are several future directions for the study of 2-[2-(2-Methylphenyl)-2-oxoethylidene]-1,3-thiazolidin-4-one. One direction is to investigate the mechanism of action of this compound in more detail. Another direction is to investigate the potential of this compound as a therapeutic agent for various diseases such as cancer and inflammatory disorders. In addition, the development of more stable and less toxic analogs of this compound may also be a future direction for research.

Scientific Research Applications

2-[2-(2-Methylphenyl)-2-oxoethylidene]-1,3-thiazolidin-4-one has been extensively studied for its various biological and pharmacological properties. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to possess anti-cancer properties by inducing apoptosis in cancer cells and inhibiting their proliferation. In addition, this compound has been shown to possess anti-bacterial and anti-viral properties by inhibiting the growth of various bacterial and viral strains.